Cas no 1262771-15-2 (N-methyl-1-(4-methyl-1,3-thiazol-2-yl)methanamine dihydrochloride)

• Product Name: N-methyl-1-(4-methyl-1,3-thiazol-2-yl)methanamine dihydrochloride
• CAS No: 1262771-15-2
• MF: C₆H₁₁ClN₂S
• MW: 178.682938814163
• MDL: MFCD08689658
• CID: 4583976
• Update Time: 2025-06-15

N-methyl-1-(4-methyl-1,3-thiazol-2-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(4-methyl-1,3-thiazol-2-yl)methanamine dihydrochloride

• MDL： MFCD08689658
• Inchi： 1S/C6H10N2S.ClH/c1-5-4-9-6(8-5)3-7-2;/h4,7H,3H2,1-2H3;1H
• InChI Key： GXDPITFLPMQMNR-UHFFFAOYSA-N
• SMILES： C(C1SC=C(C)N=1)NC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on N-methyl-1-(4-methyl-1,3-thiazol-2-yl)methanamine dihydrochloride

Professional Introduction to N-methyl-1-(4-methyl-1,3-thiazol-2-yl)methanamine dihydrochloride (CAS No. 1262771-15-2)

N-methyl-1-(4-methyl-1,3-thiazol-2-yl)methanamine dihydrochloride, a compound with the chemical identifier CAS No. 1262771-15-2, has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their broad spectrum of pharmacological effects. The structural motif of this molecule incorporates a N-methyl group and a 4-methyl-1,3-thiazol-2-yl moiety, which are key features that contribute to its distinctive chemical and biological characteristics.

The thiazole ring system is a cornerstone in medicinal chemistry, widely recognized for its presence in numerous bioactive natural products and synthetic drugs. The incorporation of the 4-methyl-1,3-thiazol-2-yl group into N-methyl-1-(4-methyl-1,3-thiazol-2-yl)methanamine dihydrochloride introduces specific electronic and steric properties that can modulate its interaction with biological targets. This compound has been extensively studied for its potential role in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer effects.

In recent years, there has been a surge in research focused on developing novel thiazole derivatives with enhanced pharmacological properties. The dihydrochloride salt form of N-methyl-1-(4-methyl-1,3-thiazol-2-yl)methanamine enhances its solubility and stability, making it more suitable for pharmaceutical formulations. This improvement in physicochemical properties has opened up new avenues for its use in drug development and clinical trials.

The biological activity of N-methyl-1-(4-methyl-1,3-thiazol-2-yl)methanamine dihydrochloride has been explored in several preclinical studies. Research indicates that this compound exhibits promising anti-inflammatory effects by inhibiting key pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). These findings are particularly significant given the increasing prevalence of chronic inflammatory diseases and the need for more effective therapeutic strategies.

Moreover, the antimicrobial properties of this compound have been investigated against a range of bacterial and fungal pathogens. The structural features of the thiazole ring and the presence of the N-methyl group appear to contribute to its ability to disrupt microbial cell membranes, thereby exerting bactericidal or fungicidal effects. This makes N-methyl-1-(4-methyl-1,3-thiazol-2-yl)methanamine dihydrochloride a potential candidate for developing novel antimicrobial agents to combat drug-resistant infections.

The anticancer potential of N-methyl-1-(4-methyl-1,3-thiazol-2-yl)methanamine dihydrochloride has also been a subject of intense research. Studies have shown that this compound can induce apoptosis in various cancer cell lines by activating caspase-dependent pathways. Additionally, it has been observed to inhibit the proliferation of cancer cells by disrupting critical signaling pathways involved in cell growth and survival. These findings suggest that this compound may have therapeutic value in the treatment of various types of cancer.

The synthesis of N-methyl-1-(4-methyl-1,3-thiazol-2-yl)methanamine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the thiazole core structure followed by functionalization with the appropriate substituents. The final step involves converting the free base into its dihydrochloride salt form to enhance stability and solubility.

The pharmacokinetic properties of N-methyl-1-(4-methyl-1,3-thiazol-2-yl)methanamine dihydrochloride have been evaluated in preclinical models to assess its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have provided valuable insights into how the compound behaves within the body and have helped optimize its formulation for clinical use. The compound exhibits reasonable oral bioavailability and moderate metabolic clearance rates, suggesting its potential for effective systemic delivery.

In conclusion, N-methyl-1-(4-methyl-1,3-thiazol-2-y l)methanamine dihydrochloride (CAS No. 1262771 -15 -2) is a promising pharmacological agent with diverse therapeutic applications. Its unique structural features contribute to its biological activity against inflammatory diseases, microbial infections, and cancer. Ongoing research continues to explore its full potential and optimize its development for clinical use. As our understanding of pharmacology advances, compounds like N -methyl - 1 -( 4 -m ethyl - 1 , 3 -thia z ol - 2 -y l ) m eth an am ine di hydroch lor ide are poised to play a significant role in future medical treatments.